Cas no 1573547-76-8 (3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole)

• Product Name: 3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole
• CAS No: 1573547-76-8
• MF: C₆H₁₀BrN₃
• MW: 204.06769990921
• CID: 5095588
• PubChem ID: 75488615
• Update Time: 2025-11-02

3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-isopropyl-1-methyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 3-bromo-1-methyl-5-(1-methylethyl)-
• 3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole

• Inchi： 1S/C6H10BrN3/c1-4(2)5-8-6(7)9-10(5)3/h4H,1-3H3
• InChI Key： CBMOSFGMENEJPU-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C)C)=NC(Br)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole

3-Bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole (CAS No. 1573547-76-8): A Versatile Building Block for Modern Chemistry

The 3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole (CAS No. 1573547-76-8) is a highly specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This brominated triazole derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

With its unique molecular structure featuring both bromo and isopropyl substituents, this compound offers exceptional reactivity that makes it valuable for click chemistry applications and drug discovery programs. The presence of the 1,2,4-triazole core, a privileged scaffold in medicinal chemistry, enhances its importance in modern synthetic approaches.

Recent studies have highlighted the potential of 3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole in addressing current challenges in antimicrobial resistance, a global health concern that has been trending in scientific discussions. Researchers are exploring its derivatives as potential candidates against drug-resistant pathogens, leveraging the compound's ability to form stable complexes with biological targets.

The compound's physical properties make it particularly useful in laboratory settings. It typically appears as a white to off-white crystalline powder with good stability under standard conditions. Its moderate solubility in common organic solvents facilitates various organic synthesis applications, while its melting point range of 120-125°C ensures thermal stability during reactions.

In the context of green chemistry initiatives, which have become increasingly important in response to environmental concerns, 3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole offers advantages due to its potential for atom-efficient transformations. The bromine atom serves as an excellent leaving group in nucleophilic substitution reactions, enabling the construction of complex molecular architectures with minimal byproduct formation.

The agrochemical industry has shown growing interest in triazole-based compounds like this one, particularly for developing new generation plant growth regulators and fungicides. The isopropyl group enhances lipophilicity, potentially improving the bioavailability of derived active ingredients in agricultural applications.

From a synthetic chemistry perspective, the 1-methyl-5-isopropyl-1,2,4-triazole core provides an excellent platform for further functionalization. The bromine atom at the 3-position allows for diverse cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings, making it valuable for constructing complex molecular frameworks.

Recent advances in computational chemistry and AI-assisted drug design have further increased the demand for specialized building blocks like 3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole. Its well-defined structure and predictable reactivity make it suitable for virtual screening and molecular docking studies, accelerating the drug discovery process.

The compound's stability profile makes it suitable for long-term storage and transportation, an important consideration for research laboratories and chemical suppliers. Proper handling procedures should still be followed, including storage in cool, dry conditions away from strong oxidizing agents.

In the field of material science, researchers are investigating the potential of this brominated triazole derivative in the development of novel coordination polymers and metal-organic frameworks (MOFs). The nitrogen-rich heterocycle can serve as an excellent ligand for various metal ions, creating materials with potential applications in gas storage, catalysis, and sensing.

Quality control of 3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for research applications, typically ≥95% as determined by chromatographic analysis.

The growing interest in heterocyclic chemistry and small molecule therapeutics suggests that demand for specialized intermediates like 3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole will continue to rise. Its versatility in medicinal chemistry applications positions it as a valuable tool for addressing current and future challenges in healthcare and agriculture.

For researchers working on kinase inhibitors or GPCR modulators, this compound offers a strategic starting point due to the privileged nature of the 1,2,4-triazole scaffold in these target classes. The bromine substitution allows for efficient diversification of the core structure to explore structure-activity relationships.

As the chemical industry moves toward more sustainable practices, the efficient synthesis and application of 3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole aligns well with green chemistry principles. Its potential for high-yield transformations and minimal waste generation makes it an attractive option for environmentally conscious researchers.

The future outlook for this compound appears promising, with ongoing research exploring its applications in bioconjugation chemistry, proteolysis targeting chimeras (PROTACs), and other cutting-edge therapeutic modalities. Its unique combination of reactivity and stability ensures it will remain relevant in chemical research for years to come.